Cas no 1261986-84-8 (5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol)

• Product Name: 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol
• CAS No: 1261986-84-8
• MF: C₁₅H₁₂ClNO₂
• MW: 273.714282989502
• MDL: MFCD18314506
• CID: 2767735
• PubChem ID: 53220180
• Update Time: 2025-05-25

5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95%
• MFCD18314506
• 2'-Chloro-4'-ethoxy-5-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 5-(2-CHLORO-4-ETHOXYPHENYL)-3-CYANOPHENOL
• 1261986-84-8
• DTXSID10684951
• 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol

• MDL： MFCD18314506
• Inchi： 1S/C15H12ClNO2/c1-2-19-13-3-4-14(15(16)8-13)11-5-10(9-17)6-12(18)7-11/h3-8,18H,2H2,1H3
• InChI Key： JQCDKNXPYQQDST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C#N)C=C(C=1)O)OCC

Computed Properties

• Exact Mass: 273.0556563Da
• Monoisotopic Mass: 273.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 53.3Ų

Additional information on 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol

Research Brief on 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol (CAS: 1261986-84-8) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol (CAS: 1261986-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chloro-ethoxy-phenyl moiety and a cyanophenol group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic pathways to improve yield and purity, leveraging advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for characterization. These efforts have facilitated the exploration of its biological activities, including its interactions with specific protein targets.

In pharmacological studies, 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol has demonstrated notable activity in modulating enzyme functions, particularly those involved in inflammatory pathways. Preliminary in vitro assays indicate its potential as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests possible applications in the development of anti-inflammatory agents, with ongoing research aimed at elucidating its selectivity and efficacy compared to existing therapeutics.

Further investigations have explored the compound's cytotoxicity and pharmacokinetic properties. Cell-based assays using human cancer cell lines have revealed dose-dependent effects, with some studies reporting apoptotic activity at micromolar concentrations. These results highlight its potential as a lead compound for anticancer drug discovery, though additional in vivo studies are required to validate these findings and assess safety profiles.

The molecular docking and computational modeling studies of 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol have provided insights into its binding interactions with target proteins. These simulations suggest that the chloro and ethoxy substituents play critical roles in stabilizing ligand-protein complexes, offering a rationale for structure-activity relationship (SAR) optimizations. Such computational approaches are instrumental in guiding the design of derivatives with enhanced potency and reduced off-target effects.

In conclusion, 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol represents a versatile scaffold with multifaceted applications in drug discovery. Its synthetic accessibility, combined with promising biological activities, underscores its value as a subject of ongoing research. Future studies should focus on advancing its preclinical development, including detailed toxicological evaluations and formulation optimization, to fully realize its therapeutic potential.